Cas no 98069-92-2 (1H-Tetrazole, 1-butyl-)
1H-Tetrazole, 1-butyl- structure
Product Name:1H-Tetrazole, 1-butyl-
CAS No:98069-92-2
MF:C5H10N4
MW:126.15969991684
CID:750755
PubChem ID:12144386
Update Time:2025-04-19
1H-Tetrazole, 1-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 1-butyl-
- 1-butyltetrazole
- 98069-92-2
- SCHEMBL2052713
- KSUSTLKKFLDJNC-UHFFFAOYSA-N
- DTXSID70478515
- 1-butyl-1H-tetraazole
- 1-butyl-1H-tetrazole
-
- Inchi: 1S/C5H10N4/c1-2-3-4-9-5-6-7-8-9/h5H,2-4H2,1H3
- InChI Key: KSUSTLKKFLDJNC-UHFFFAOYSA-N
- SMILES: N1(C=NN=N1)CCCC
Computed Properties
- Exact Mass: 126.090546336g/mol
- Monoisotopic Mass: 126.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 75.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.6Ų
1H-Tetrazole, 1-butyl- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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